Cas no 1448051-61-3 (1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1448051-61-3
• MF: C₂₁H₂₁FN₄O₄S
• MW: 444.479246854782
• CID: 6387717
• PubChem ID: 71809077
• Update Time: 2025-10-29

1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• [3-(4-fluorophenoxy)phenyl]-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone
• 1-[3-(4-fluorophenoxy)benzoyl]-4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidine
• 1448051-61-3
• F6441-7087
• (3-(4-fluorophenoxy)phenyl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone
• AKOS024564181

• Inchi： 1S/C21H21FN4O4S/c1-25-14-23-24-21(25)31(28,29)19-9-11-26(12-10-19)20(27)15-3-2-4-18(13-15)30-17-7-5-16(22)6-8-17/h2-8,13-14,19H,9-12H2,1H3
• InChI Key： WGXDOZLJTFTSLO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC2=CC=C(F)C=C2)=C1)(N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 444.12675450g/mol
• Monoisotopic Mass: 444.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

Introduction to 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1448051-61-3)

1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1448051-61-3, represents a convergence of multiple chemical functionalities that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring substituted with a sulfonyl group and a benzoyl moiety, both of which are further modified with distinct aromatic and heterocyclic components. Specifically, the presence of a 4-fluorophenoxy group and a 4-methyl-4H-1,2,4-triazol-3-yl substituent introduces specific electronic and steric properties that can influence its biological activity. These features are particularly relevant in the context of designing molecules that interact with biological targets with high specificity and affinity.

In recent years, there has been growing interest in the development of novel piperidine derivatives as pharmacological agents. Piperidine scaffolds are well-known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various diseases. The introduction of sulfonyl and benzoyl groups into the piperidine core enhances the compound's potential to interact with biological receptors, making it a valuable scaffold for further modifications and derivatization.

The 4-fluorophenoxy group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. Fluorine atoms are known to exert significant effects on the pharmacokinetic and pharmacodynamic properties of drugs, often improving metabolic stability and binding affinity. This makes fluorinated aromatic rings valuable tools in medicinal chemistry for optimizing drug candidates.

The 4-methyl-4H-1,2,4-triazol-3-yl moiety adds another layer of complexity to the compound's structure. Triazoles are heterocyclic compounds that have been widely explored for their biological activity across various therapeutic areas. The presence of a methyl group at the 4-position of the triazole ring can influence its reactivity and interaction with biological targets, potentially enhancing its efficacy as a drug candidate.

Recent studies have demonstrated the importance of rational drug design in developing novel therapeutic agents. Computational modeling and high-throughput screening techniques have become indispensable tools in identifying promising candidates for further investigation. The structural features of 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine make it an attractive candidate for such approaches, as its design incorporates multiple functionalities that can be optimized for specific biological targets.

In particular, the combination of fluoroaromatic and triazole moieties suggests potential applications in areas such as central nervous system (CNS) disorders, where precise modulation of receptor interactions is crucial. Additionally, the compound's structure may offer advantages in terms of oral bioavailability and metabolic stability, which are critical factors in drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry methods, can be employed to streamline the process and improve scalability. The development of efficient synthetic routes is essential for advancing this compound towards clinical applications.

Evaluation of the biological activity of 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine has begun in several preclinical models. Initial studies have shown promising results in terms of receptor binding affinity and pharmacological effects. These findings support further exploration of this compound as a potential therapeutic agent.

The future direction of research on this compound will likely involve both structural optimization and detailed pharmacological characterization. By modifying specific functional groups within the molecule, researchers can fine-tune its properties to enhance its efficacy and reduce potential side effects. Additionally, comprehensive toxicological studies will be necessary to assess its safety profile before moving towards clinical trials.

The broader significance of this work lies in its contribution to the growing library of piperidine-based drug candidates. As our understanding of disease mechanisms advances, so does our ability to design molecules that target these mechanisms with high precision. Compounds like 1-3-(4-fluorophenoxy)benzoyl-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine exemplify this trend towards rational drug design.

In conclusion, 1-3-(1448051-61-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of chemical functionalities positions it as a promising candidate for further investigation in pharmaceutical research. As ongoing studies continue to uncover its potential benefits and optimize its design, this compound may one day contribute to advancements in human health care.